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For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylammonium chloride-15N ([CsH10°N]CI) is a stable isotope-labeled form of
trimethylammonium chloride, an organic compound classified as a quaternary ammonium salt.
The incorporation of the heavy isotope of nitrogen, >N, makes it an invaluable tool in various
scientific disciplines, particularly in analytical and metabolic research. Its primary applications
lie in its use as an internal standard for quantitative mass spectrometry and as a probe in
nuclear magnetic resonance (NMR) spectroscopy studies. This guide provides a
comprehensive overview of its chemical properties, synthesis, and key applications, complete
with experimental protocols and data presentation.

Chemical and Physical Properties

The physicochemical properties of Trimethylammonium chloride-15N are nearly identical to
its unlabeled counterpart, with the principal difference being its molecular weight due to the
presence of the 1°N isotope.
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Property Value Reference
Molecular Formula CsH10'>NClI
Molecular Weight 96.58 g/mol

White to slightly cream
Appearance ) [1]
crystalline powder

Melting Point 273-278 °C (decomposes) [2]

- Soluble in water and ethanol;
Solubility _ _ [1]
insoluble in ether.

pH 5 (100 g/L in H20 at 20 °C) [2]
Hygroscopicity Hygroscopic [1]
Isotopic Purity Typically =98 atom % °N

Synthesis of Trimethylammonium chloride-15N

The synthesis of Trimethylammonium chloride-15N is a straightforward acid-base reaction. It
involves the reaction of Trimethylamine-15N with hydrochloric acid. The °N isotope is
introduced through the use of *°N-labeled trimethylamine as a starting material.

Proposed Synthetic Pathway

The synthesis can be represented by the following reaction:
(CH3)3N + HCI — [(CH3)3>NH]*CI-

A common method for the industrial production of unlabeled trimethylamine involves the
reaction of ammonia and methanol.[3] For the 1°N-labeled version, 1>*N-ammonia would be
used as the starting material. The resulting Trimethylamine-15N is then reacted with
hydrochloric acid to yield the final product.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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